Cas no 1390653-59-4 ((1S)-1-(3-BROMO-5-FLUOROPHENYL)-2,2-DIMETHYLPROPAN-1-AMINE)
1390653-59-4 structure
Product Name:(1S)-1-(3-BROMO-5-FLUOROPHENYL)-2,2-DIMETHYLPROPAN-1-AMINE
CAS No:1390653-59-4
MF:C11H15BrFN
MW:260.145905733109
CID:5581265
PubChem ID:130039939
Update Time:2023-08-10
(1S)-1-(3-BROMO-5-FLUOROPHENYL)-2,2-DIMETHYLPROPAN-1-AMINE Chemical and Physical Properties
Names and Identifiers
-
- (1S)-1-(3-BROMO-5-FLUOROPHENYL)-2,2-DIMETHYLPROPAN-1-AMINE
- (S)-1-(3-bromo-5-fluorophenyl)-2,2-dimethylpropan-1-amine
- Benzenemethanamine, 3-bromo-α-(1,1-dimethylethyl)-5-fluoro-, (αS)-
- Y13202
- 1390653-59-4
-
- Inchi: 1S/C11H15BrFN/c1-11(2,3)10(14)7-4-8(12)6-9(13)5-7/h4-6,10H,14H2,1-3H3/t10-/m1/s1
- InChI Key: RCLXQCKEQHYVEJ-SNVBAGLBSA-N
- SMILES: BrC1=CC(=CC(=C1)[C@H](C(C)(C)C)N)F
Computed Properties
- Exact Mass: 259.03719g/mol
- Monoisotopic Mass: 259.03719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.322±0.06 g/cm3(Predicted)
- Boiling Point: 283.2±25.0 °C(Predicted)
- pka: 9.32±0.10(Predicted)
(1S)-1-(3-BROMO-5-FLUOROPHENYL)-2,2-DIMETHYLPROPAN-1-AMINE Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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